2,6-Dicyclopentyl-3,5-xylenol

• CAS No.: 60834-84-6
• Molecular Formula: C18H26O
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 2,6-dicyclopentyl-3,5-dimethylphenol
• InChI: InChI=1S/C18H26O/c1-12-11-13(2)17(15-9-5-6-10-15)18(19)16(12)14-7-3-4-8-14/h11,14-15,19H,3-10H2,1-2H3
• InChI Key: UUJICVPYWDJSSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C2CCCC2)O)C3CCCC3)C

Description

2,6-Dicyclopentyl-3,5-xylenol is a useful research compound. Its molecular formula is C18H26O and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

700 g of cyclopentene are added dropwise to 610 g of 3,5-dimethylphenol and 60 g of p-toluene sulphonic acid at 120° C. The catalyst is removed by washing with sodium hydrogen carbonate solution. The mixture is fractionated. At boiling point 141° C (0.6 mm Hg) 591 g of 3,5-dimethyl-2,6-dicyclopentylphenol are obtained. Melting point: 69° C.